
Bis(6-methylheptyl) Phthalate-3,4,5,6-d4 safety
data sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Bis(6-methylheptyl) Phthalate-

3,4,5,6-d4

Cat. No.: B1449464 Get Quote

An In-depth Technical Guide on the Safety of Bis(6-methylheptyl) Phthalate-3,4,5,6-d4

This technical guide provides a comprehensive overview of the safety data available for Bis(6-
methylheptyl) Phthalate-3,4,5,6-d4. The information presented is primarily based on studies

of its non-deuterated analogue, Diisooctyl phthalate (DIOP), as specific toxicological data for

the deuterated compound is limited. The toxicological properties of deuterated compounds are

generally considered to be comparable to their non-deuterated counterparts.

Chemical and Physical Properties
Bis(6-methylheptyl) Phthalate-3,4,5,6-d4 is a deuterated form of Diisooctyl phthalate (DIOP),

a high molecular weight phthalate ester. DIOP is a colorless, viscous liquid with a mild odor. It

is primarily used as a plasticizer to increase the flexibility of various plastic products.

Table 1: Physical and Chemical Properties of Diisooctyl Phthalate (DIOP)
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Property Value Reference

Molecular Formula C24H38O4

Molecular Weight 390.56 g/mol

CAS Number 27554-26-3

Appearance Colorless viscous liquid

Boiling Point 370 °C

Melting Point -45 °C

Flash Point 227 °C (closed cup)

Auto-ignition Temperature 393 °C

Relative Density 0.99 (water = 1)

Vapor Density 13.5 (air = 1)

Vapor Pressure Negligible at 20 °C

Water Solubility Insoluble

Toxicological Data
The toxicological profile of DIOP suggests low acute toxicity.

Table 2: Acute Toxicity of Diisooctyl Phthalate (DIOP)

Route of
Exposure

Species Test Result Reference

Oral Rat LD50 >22,000 mg/kg

Oral Mouse LD50 2,769 mg/kg

Dermal Rabbit LD50 >3,160 mg/kg

Irritation and Sensitization
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Skin Irritation: DIOP is generally considered to be a minimal to mild skin irritant. However,

one study reported severe dermal irritation at high doses in rabbits.

Eye Irritation: There is inadequate evidence to definitively classify DIOP as a primary ocular

irritant.

Sensitization: There is insufficient data to determine if DIOP is a skin sensitizer.

Chronic Toxicity
Information on the chronic toxicity of DIOP is limited. Studies have been inadequate to

determine its potential as a carcinogen, reproductive toxicant, or developmental toxicant.

Phthalate esters, as a class, are recognized as endocrine disruptors and can cause a range of

developmental malformations in animal studies, often referred to as 'phthalate syndrome'.

Experimental Protocols
Detailed experimental protocols for the toxicological studies of DIOP are not extensively

available in the public domain. The following descriptions are based on the summaries of the

conducted tests.

Acute Oral and Dermal Toxicity (LD50)
The acute oral and dermal toxicity of DIOP was likely determined using standard OECD

(Organisation for Economic Co-operation and Development) or similar guidelines. These

protocols typically involve the administration of the substance to animals (e.g., rats, mice,

rabbits) at various dose levels to determine the lethal dose for 50% of the test population

(LD50). The animals are observed for a set period for signs of toxicity and mortality.

Skin Irritation
Skin irritation studies, such as those conducted on rabbits, generally involve the application of

the test substance to a small patch of shaved skin. The site is then observed for signs of

irritation, such as erythema (redness) and edema (swelling), over a specified period.

Signaling Pathways in Phthalate Toxicity
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Phthalates are known to exert their toxic effects through various molecular signaling pathways.

While specific pathways for Bis(6-methylheptyl) Phthalate-3,4,5,6-d4 have not been

elucidated, the general mechanisms for phthalate toxicity involve interactions with nuclear

receptors and the induction of oxidative stress and inflammation.

Caption: Overview of signaling pathways potentially modulated by phthalate exposure.

Hazard Identification and Handling
Table 3: Hazard Identification

Hazard Description

Physical Hazards Combustible liquid.

Health Hazards

May be harmful if swallowed, inhaled, or

absorbed through the skin. May cause mild skin

and eye irritation. Long-term exposure effects

are not fully known, but phthalates as a class

are associated with endocrine disruption.

Environmental Hazards Harmful to aquatic life with long lasting effects.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water.

Eye Contact: Rinse cautiously

To cite this document: BenchChem. [Bis(6-methylheptyl) Phthalate-3,4,5,6-d4 safety data
sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1449464#bis-6-methylheptyl-phthalate-3-4-5-6-d4-
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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